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Compound of Interest

Compound Name: Centchroman

Cat. No.: B043507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and administration of

Centchroman (also known as Ormeloxifene) in rodent models, primarily rats and mice. The

information is intended to aid in the design and execution of preclinical studies investigating the

efficacy and mechanism of action of this selective estrogen receptor modulator (SERM).

Data Presentation
The following tables summarize quantitative data from various studies on Centchroman
administration in rodents.

Table 1: Centchroman Dosage and Administration in Rodent Models for Contraceptive Studies
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Rodent
Model

Dosage
Administrat
ion Route

Frequency Duration
Reported
Efficacy/Ou
tcome

Sperm-

positive

female

Sprague-

Dawley rats

1.5 mg/kg Oral Single dose Post-coitus

100%

success rate

in preventing

implantation

(in the

absence of

interacting

drugs)[1]

Adult female

rats
1.25 mg/kg Oral Single dose Post-coitus

Slight

acceleration

in embryo

transport

through the

oviducts[2]

Table 2: Centchroman Dosage and Administration in Rodent Models for Other Studies
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Rodent
Model

Study
Type

Dosage
Administr
ation
Route

Frequenc
y

Duration
Reported
Outcome

Female

Sprague-

Dawley

rats

Pharmacok

inetic

interaction

study

1.5 mg/kg Oral

Single

dose with

co-

administer

ed

metformin

N/A

Increased

rate but not

extent of

metformin

absorption[

3]

Female

Swiss

albino mice

Antimutage

nicity study

10, 20, and

40 mg/kg

Oral

gavage
Daily 7 days

Reduced

mutagenic

effects of

known

genotoxic

compound

s[4]

Mice
Immunolog

y study
5 mg/kg Oral

Not

specified

Not

specified

Increased

humoral

immunity

with no

significant

effect on

cell-

mediated

immunity[5]

4T1-

syngeneic

mouse

model

Breast

cancer

metastasis

study

Not

specified

Not

specified

Not

specified

Not

specified

Suppressio

n of tumor

growth and

lung

metastasis[

6]
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Protocol 1: Preparation of Centchroman for Oral
Administration in Rats
This protocol is adapted from a pharmacokinetic interaction study in Sprague-Dawley rats.[3]

Materials:

Centchroman hydrochloride (purity >99%)

Absolute ethanol

Triple-distilled water

Vortex mixer

Sterile tubes

Procedure:

Calculate the required amount of Centchroman hydrochloride based on the desired dose

and the number and weight of the animals. For a target dose of 1.5 mg/kg of Centchroman,

the corresponding amount of Centchroman hydrochloride needs to be calculated (e.g.,

4.046 mg of Centchroman.HCl is equivalent to 3.75 mg of Centchroman).[3]

Prepare a 25% (v/v) ethanol-water mixture by combining one part absolute ethanol with

three parts triple-distilled water.

Dissolve the calculated amount of Centchroman hydrochloride in the 25% ethanol-water

mixture to achieve the desired final concentration (e.g., 0.75 mg/mL of Centchroman).[3]

Vortex the solution thoroughly to ensure complete dissolution.

Prepare the formulation fresh on the day of the experiment.

Protocol 2: Oral Gavage Administration of Centchroman
in Rats
This is a general protocol for oral gavage in rats and should be performed by trained personnel.
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Materials:

Prepared Centchroman solution

Appropriately sized gavage needle (e.g., 16-18 gauge for adult rats)

Syringe (1-3 mL)

Animal scale

Procedure:

Animal Preparation:

Weigh the rat accurately to determine the correct volume of the Centchroman solution to

administer. The total volume should not exceed 5 ml/kg to minimize hydrodynamic effects

on drug absorption.[3]

If required by the study design, fast the animals overnight.[3]

Restraint:

Gently but firmly restrain the rat to immobilize its head and straighten its neck and back.

This can be done by holding the animal with one hand, using the thumb and forefinger to

gently hold the head.

Gavage Needle Insertion:

Measure the gavage needle from the tip of the rat's nose to the last rib to estimate the

correct insertion depth.

Attach the syringe containing the calculated dose of Centchroman solution to the gavage

needle.

Gently open the rat's mouth and insert the gavage needle along the roof of the mouth,

allowing the animal to swallow the tip.
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Carefully advance the needle into the esophagus. Do not force the needle. If resistance is

met, withdraw and re-insert.

Administration:

Once the needle is correctly positioned in the esophagus, slowly depress the syringe

plunger to administer the solution.

Administer the full dose.

Post-Administration:

Gently withdraw the gavage needle.

Return the animal to its cage and monitor for any signs of distress.

Mandatory Visualization
Signaling Pathway of Centchroman in Breast Cancer
Cells
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Caption: Centchroman's anti-metastatic action in breast cancer.[6]

Experimental Workflow for Pharmacokinetic Study
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Pharmacokinetic Study Workflow
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Caption: Workflow for a typical pharmacokinetic study in rats.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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